Cas no 19768-98-0 (6-fluoro-9-(2,3,5-tri-O-acetylpentofuranosyl)-2-(trifluoromethyl)-9H-purine)

• Product Name: 6-fluoro-9-(2,3,5-tri-O-acetylpentofuranosyl)-2-(trifluoromethyl)-9H-purine
• CAS No: 19768-98-0
• MF: C₁₇H₁₆F₄N₄O₇
• MW: 464.325158119202
• CID: 908399
• PubChem ID: 272905
• Update Time: 2025-04-19

6-fluoro-9-(2,3,5-tri-O-acetylpentofuranosyl)-2-(trifluoromethyl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-9-(2,3,5-tri-O-acetylpentofuranosyl)-2-(trifluoromethyl)-9H-purine
• NSC-117629
• NSC117629
• DTXSID30941538
• 19768-98-0

• Inchi： 1S/C17H16F4N4O7/c1-6(26)29-4-9-11(30-7(2)27)12(31-8(3)28)15(32-9)25-5-22-10-13(18)23-16(17(19,20)21)24-14(10)25/h5,9,11-12,15H,4H2,1-3H3
• InChI Key： WNPAKYXVCRXEGY-UHFFFAOYSA-N
• SMILES： FC1C2=C(N=C(C(F)(F)F)N=1)N(C=N2)C1C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 464.09558
• Monoisotopic Mass: 464.09551151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 131.73